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Compound of Interest

Compound Name: Diaminopropionoyl tripeptide-33

Cat. No.: B12375756

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diaminopropionoyl tripeptide-33 is a synthetic peptide with demonstrated efficacy in
protecting human epidermal keratinocytes from damage induced by ultraviolet (UV) radiation.
[1][2][3] Marketed under trade names such as Preventhelia®, this peptide is a key active
ingredient in cosmetic and dermatological formulations aimed at preventing photoaging.[2] Its
primary mechanism of action involves scavenging reactive carbonyl species (RCS), thereby
inhibiting protein carbonylation and protecting cellular DNA from damage.[2][4] These
application notes provide detailed protocols for assessing the efficacy of Diaminopropionoyl
tripeptide-33 in human epidermal keratinocyte cultures.

Mechanism of Action

Diaminopropionoyl tripeptide-33 functions as a potent antioxidant with a specific affinity for
reactive carbonyl species, which are highly cytotoxic byproducts of lipid peroxidation.[2][4] By
neutralizing these harmful species, the tripeptide prevents the carbonylation of proteins and
damage to DNA.[2][4] This protective action helps to maintain cellular integrity and viability in
the face of environmental stressors, particularly UV radiation.[1][3] Furthermore, it has been
shown to support the skin's natural DNA repair mechanisms.[1][5]
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The protective effects of Diaminopropionoyl tripeptide-33 against UV-induced damage can
be visualized in the following signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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